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CAS No.: 558-18-9
Cat. No.: B15491536
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For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
propane-2,2-diol, tailored for researchers, scientists, and drug development professionals.
The following procedural guidance is designed to ensure safe handling and compliance with
environmental regulations.

I. Understanding Propane-2,2-diol and its Instability

Propane-2,2-diol, a geminal diol, is an unstable compound that exists in equilibrium with
acetone and water. This equilibrium heavily favors the formation of acetone. Therefore, for
practical purposes of disposal, propane-2,2-diol should be treated as a dilute aqueous
solution of acetone.

Il. Health and Safety Precautions

While propane-2,2-diol itself is not well-studied due to its instability, its primary decomposition
product, acetone, is a highly flammable liquid and can cause irritation. Therefore, the following
personal protective equipment (PPE) should be worn when handling propane-2,2-diol.:
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o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: A lab coat or other protective clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

lll. Quantitative Data Summary

The following table summarizes the key quantitative data for propane-2,2-diol and its primary
decomposition product, acetone.

Property Propane-2,2-diol Acetone

CAS Number 558-18-9[1] 67-64-1
Molecular Formula C3HsO2[1] C3HeO
Molecular Weight 76.09 g/mol [1] 58.08 g/mol
Physical State Colorless liquid[2] Colorless liquid
Melting Point -59 °C[2] -94.9 °C
Boiling Point Decomposes 56 °C
Solubility in Water Soluble[2] Miscible

) ) Highly flammable, eye irritant,
_ Irritant to eyes, skin, and
Primary Hazards ) central nervous system
respiratory tract.[2] ]
depression.

IV. Spill Management Protocol

In the event of a spill, the area should be evacuated of all non-essential personnel.
For Small Spills:

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
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o Collect the absorbed material into a clearly labeled, sealed container for hazardous waste
disposal.

e Clean the spill area with soap and water.

For Large Spills:

Eliminate all ignition sources in the vicinity.

Contain the spill using dikes or absorbents to prevent it from entering drains or waterways.

Use non-sparking tools to collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

V. Step-by-Step Disposal Procedure

Due to its decomposition into acetone, the disposal of propane-2,2-diol must adhere to the
regulations for flammable liquid waste.

Waste Identification: Label the waste container as "Hazardous Waste - Flammable Liquid
(contains Acetone)".

o Containerization: Use a designated, leak-proof, and properly sealed container for collecting
the waste. Do not mix with other waste streams unless compatible.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
sources of ignition. The storage area should be a designated hazardous waste accumulation

area.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company. All disposal activities must comply with local, state, and
federal regulations, such as those outlined by the U.S. Environmental Protection Agency
(EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4][5][6][7] Do not pour
down the drain.[8]

VI. Experimental Workflow and Decision Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
propane-2,2-diol.

Propane-2,2-diol Disposal Decision Workflow
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Caption: Disposal workflow for propane-2,2-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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